Cas no 1183894-85-0 (methyl 4-amino-4-(4-ethylphenyl)butanoate)

• Product Name: methyl 4-amino-4-(4-ethylphenyl)butanoate
• CAS No: 1183894-85-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5820168
• PubChem ID: 60861494
• Update Time: 2025-05-23

methyl 4-amino-4-(4-ethylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(4-ethylphenyl)butanoate
• EN300-1843894
• 1183894-85-0

• Inchi： 1S/C13H19NO2/c1-3-10-4-6-11(7-5-10)12(14)8-9-13(15)16-2/h4-7,12H,3,8-9,14H2,1-2H3
• InChI Key： OGQYVYWSRNGKIC-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=CC(CC)=CC=1)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-4-(4-ethylphenyl)butanoate

Comprehensive Overview of Methyl 4-Amino-4-(4-Ethylphenyl)Butanoate (CAS 1183894-85-0)

Methyl 4-amino-4-(4-ethylphenyl)butanoate (CAS 1183894-85-0) is a specialized organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an ethylphenyl group and an amino functional moiety, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and material science.

The compound's CAS number 1183894-85-0 is a critical identifier for regulatory and sourcing purposes. As demand grows for custom synthesis and high-purity intermediates, understanding its properties and synthesis routes becomes essential. Recent trends in green chemistry have also sparked interest in optimizing its production with minimal environmental impact, aligning with global sustainability goals.

One of the most searched questions about methyl 4-amino-4-(4-ethylphenyl)butanoate relates to its solubility and stability under various conditions. Studies suggest it exhibits moderate solubility in polar organic solvents like methanol and DMSO, which is crucial for its handling in laboratory settings. Additionally, its thermal stability has been investigated for industrial-scale applications, particularly in controlled environments.

In the context of drug development, this compound's amino ester functionality is a key feature for designing prodrugs or modifying pharmacokinetic profiles. Its 4-ethylphenyl group may contribute to enhanced lipophilicity, a property highly sought after in CNS-targeting therapeutics. These attributes make it a topic of interest in forums discussing structure-activity relationships (SAR) and medicinal chemistry optimization.

Analytical techniques for characterizing CAS 1183894-85-0 typically include HPLC, NMR, and mass spectrometry. Purity assessment is a recurring concern among purchasers, driving advancements in analytical method development. Recent publications have highlighted novel chromatographic approaches to separate potential isomers or byproducts, ensuring reproducibility in research applications.

The compound's role in peptide mimetics design has gained attention, particularly in addressing challenges like oral bioavailability. Its structural flexibility allows for incorporation into larger molecular frameworks while maintaining desired biological activity. This aligns with current industry focus on beyond-rule-of-five (bRo5) molecules, where such intermediates prove invaluable.

From a commercial perspective, methyl 4-amino-4-(4-ethylphenyl)butanoate is often categorized among building blocks for specialty chemicals. Suppliers frequently receive inquiries about bulk availability and custom modifications, reflecting its growing importance in contract research organizations. Storage recommendations generally emphasize protection from moisture and prolonged exposure to light to maintain stability.

Emerging applications in material science have expanded the compound's utility beyond traditional pharmaceutical uses. Its potential as a monomer for functional polymers is being explored, particularly in creating materials with specific surface properties or responsive behaviors. This multidisciplinary relevance contributes to its increasing visibility in scientific literature.

Quality control standards for CAS 1183894-85-0 continue to evolve, with emphasis on genotoxic impurity control and residual solvent limits. These considerations are particularly important for researchers working toward GMP-compliant processes or preclinical development stages. Analytical certificates typically include detailed information on these parameters to meet regulatory expectations.

Future research directions for methyl 4-amino-4-(4-ethylphenyl)butanoate may explore its catalytic applications or asymmetric synthesis potential. The compound's chiral center presents opportunities for developing enantioselective transformations, a hot topic in modern synthetic methodology. Such investigations could further elevate its status as a versatile chemical entity.